3,5-Dibromopicolinamide
Overview
Description
3,5-Dibromopicolinamide is a useful research compound. Its molecular formula is C6H4Br2N2O and its molecular weight is 279.92 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
3,5-Dibromopicolinamide serves as a precursor in the synthesis of various chemical compounds with potential pharmacological activities. For instance, derivatives of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides, which were synthesized using dibromo substituted 2-amino-γ-picoline, demonstrated moderate to good antituberculosis activity against Mycobacterium tuberculosis (Jadhav et al., 2016). This suggests that this compound derivatives could be explored further for their antimycobacterial properties.
Antiproliferative Activity
Thienylpicolinamidine derivatives prepared from picolinonitriles treated with lithium trimethylsilylamide, followed by a de-protection step, showed in vitro antiproliferative activity against various cancer cell lines. These compounds, particularly the 4-methoxyphenyl derivative, exhibited potent growth inhibitory effects at low micromolar to sub-micromolar levels, suggesting a potential role in cancer therapy (Ismail et al., 2020).
Catalysis and Organic Synthesis
1,3-Dibromo-5,5-dimethylhydantoin (DBH) combined with kaolin has been utilized as an efficient reagent system for the synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes under solvent-free conditions, demonstrating the utility of dibromo compounds in facilitating organic synthesis processes (Shirini et al., 2012).
Receptor Targeting and Imaging
A novel positron emission tomography (PET) radiotracer, N-[2-(diethylamino)ethyl]-(18)F-5-fluoropicolinamide, has been introduced for targeting transplanted cells in the brain, potentially aiding in the monitoring of cellular therapy for Parkinson's disease. This highlights the role of picolinamide derivatives in developing imaging agents for biomedical applications (Kiessling, 2014).
Mechanism of Action
Target of Action
It’s known that similar compounds often interact with proteins or enzymes in the body, altering their function
Mode of Action
The exact mode of action of 3,5-Dibromopicolinamide is currently unknown. It’s possible that it interacts with its targets in a way that modifies their activity, leading to changes in cellular processes . More detailed studies are required to understand how this compound interacts with its targets.
Biochemical Pathways
It’s plausible that it could influence various metabolic pathways, given the broad impact of similar compounds on biological systems .
Pharmacokinetics
These properties are crucial for understanding a compound’s bioavailability and its overall effect in the body .
Result of Action
It’s likely that these effects would be closely tied to the compound’s mode of action and the biochemical pathways it affects .
Action Environment
The environment in which this compound acts can influence its efficacy and stability. Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its targets .
Properties
IUPAC Name |
3,5-dibromopyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2N2O/c7-3-1-4(8)5(6(9)11)10-2-3/h1-2H,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLBBGQQDRRAVHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)C(=O)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30858657 | |
Record name | 3,5-Dibromopyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30858657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
861018-86-2 | |
Record name | 3,5-Dibromopyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30858657 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.